(4-Amino-3-fluorobenzyl)-carbamic acid tert-butyl ester
Overview
Description
4-Amino-3-fluorobenzyl)-carbamic acid tert-butyl ester (AFBC) is a synthetic organic compound that has been used in a variety of laboratory experiments, ranging from drug development to biochemical studies. AFBC is a relatively new compound that has gained popularity due to its unique properties and potential applications.
Scientific Research Applications
Synthetic Chemistry and Crystallography
- The study of related carbamic acid esters includes synthetic routes, characterization (including NMR, IR spectroscopy, and X-ray diffraction), and analysis of crystal packing and interactions. For instance, the synthetic and crystallographic studies of similar compounds reveal insights into their structural configurations and potential for further chemical modifications (Kant, Singh, & Agarwal, 2015).
Methodologies for Amine Protection
- Research on N-tert-butoxycarbonylation of amines highlights efficient and environmentally benign catalysts for protecting amines, a crucial step in the synthesis of peptides and other amine-containing compounds. This work provides methods that could be applicable to the synthesis and manipulation of "(4-Amino-3-fluorobenzyl)-carbamic acid tert-butyl ester" and similar molecules (Heydari et al., 2007).
Development of Pharmaceutical Intermediates
- The synthesis of fluorinated and other modified amino acids for pharmaceutical applications is a significant area of interest. These compounds are crucial for creating novel drugs with enhanced properties, such as improved stability and bioavailability. Studies on the synthesis of fluorinated glutamic acid derivatives, for example, show methodologies that could be relevant to the manipulation and application of the tert-butyl ester (Ramachandran, Madhi, & O'donnell, 2007).
properties
IUPAC Name |
tert-butyl N-[(4-amino-3-fluorophenyl)methyl]carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2O2/c1-12(2,3)17-11(16)15-7-8-4-5-10(14)9(13)6-8/h4-6H,7,14H2,1-3H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLKZOXVQYIRLNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=CC(=C(C=C1)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-[(4-amino-3-fluorophenyl)methyl]carbamate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.